Cas no 637028-37-6 (1-Pentanone,1-(2-amino-5-ethylphenyl)-)
637028-37-6 structure
Product Name:1-Pentanone,1-(2-amino-5-ethylphenyl)-
CAS No:637028-37-6
MF:C13H19NO
MW:205.296063661575
CID:500760
Update Time:2024-01-30
1-Pentanone,1-(2-amino-5-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Pentanone,1-(2-amino-5-ethylphenyl)-
- 1-Pentanone,1-(2-amino-5-ethylphenyl)-(9CI)
- 1-Pentanone, 1-(2-amino-5-ethylphenyl)-
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- Inchi: 1S/C13H19NO/c1-3-5-6-13(15)11-9-10(4-2)7-8-12(11)14/h7-9H,3-6,14H2,1-2H3
- InChI Key: NWIPTGSBASHGSQ-UHFFFAOYSA-N
- SMILES: C(C1=CC(CC)=CC=C1N)(=O)CCCC
Computed Properties
- Exact Mass: 205.14677
- Monoisotopic Mass: 205.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
Experimental Properties
- Density: 0.998±0.06 g/cm3(Predicted)
- Boiling Point: 337.4±30.0 °C(Predicted)
- PSA: 43.09
- pka: 1.34±0.10(Predicted)
1-Pentanone,1-(2-amino-5-ethylphenyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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